molecular formula C11H11N3S B8424764 4-(2-Methyl-pyridin-4-yl)-2-methylsulfanyl-pyrimidine

4-(2-Methyl-pyridin-4-yl)-2-methylsulfanyl-pyrimidine

Cat. No.: B8424764
M. Wt: 217.29 g/mol
InChI Key: IHOLHCUPJHGUKZ-UHFFFAOYSA-N
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Description

4-(2-Methyl-pyridin-4-yl)-2-methylsulfanyl-pyrimidine is a useful research compound. Its molecular formula is C11H11N3S and its molecular weight is 217.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11N3S

Molecular Weight

217.29 g/mol

IUPAC Name

4-(2-methylpyridin-4-yl)-2-methylsulfanylpyrimidine

InChI

InChI=1S/C11H11N3S/c1-8-7-9(3-5-12-8)10-4-6-13-11(14-10)15-2/h3-7H,1-2H3

InChI Key

IHOLHCUPJHGUKZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CC(=C1)C2=NC(=NC=C2)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-methylsulfanyl-pyrimidine (781 mg, 4.86 mmol) in degassed nPrOH (55 ml), 2-methylpyridine-4-boronic acid (800 mg, 5.84 mmol), Na2CO3 (619 mg, 5.47 mmol), triphenylphosphine (127 mg, 0.486 mmol) and Pd(OAc)2 (32 mg, 0.15 mmol) were added. The mixture was stirred at 100° C. for 1 hour. The solvent was evaporated under vacuum, and the crude was dissolved in DCM and washed with water. The organic phase was dried (Na2SO4) and evaporated. The crude was purified by flash chromatography with DCM-MeOH—NH4OH (20-0.1-0.2) to give 990 mg of the title compound (93% yield).
Quantity
781 mg
Type
reactant
Reaction Step One
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
619 mg
Type
reactant
Reaction Step One
Quantity
127 mg
Type
reactant
Reaction Step One
Name
Quantity
55 mL
Type
solvent
Reaction Step One
Quantity
32 mg
Type
catalyst
Reaction Step One
Yield
93%

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